Isoquinolines and derivatives
Isoquinolines and their derivatives are a class of aromatic nitrogen-containing heterocyclic compounds with diverse structural characteristics and extensive applications in various fields, including pharmaceuticals, agriculture, and materials science. These compounds are derived from the parent molecule isoquinoline, which features a five-membered ring fused to an eight-membered ring, both containing a nitrogen atom.
Isoquinolines exhibit notable pharmacological properties due to their ability to interact with numerous biological targets, making them valuable in drug discovery efforts. For instance, they have been identified as potential inhibitors of various enzymes and receptors involved in cancer therapy, pain management, and anti-inflammatory treatments. Additionally, certain isoquinoline derivatives show promising effects against microbial infections and parasitic diseases.
In the agricultural sector, isoquinolines and their analogues are explored for their pesticidal activities. Their unique structural features enable these compounds to interfere with key biological processes of pests, leading to effective control strategies without significant environmental impact.
Moreover, in materials science, isoquinoline derivatives have garnered attention due to their potential applications as conductive polymers or dopants in organic electronics. The flexible and tunable nature of the isoquinoline backbone allows for tailoring specific properties suitable for various technological advancements.
Overall, the versatility and adaptability of isoquinolines and their derivatives make them indispensable tools across multiple disciplines within the chemical industry.

Structure | Chemical Name | CAS | MF |
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1-Chloroisoquinoline-5-carboxylic acid hydrochloride | 223671-71-4 | C10H6ClNO2 |
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3-Chloro-1-methoxy-isoquinoline | 24649-22-7 | C10H8ClNO |
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1,3,6-Trichloroisoquinoline | 1053658-49-3 | C9H4Cl3N |
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8-(Tributylstannyl)isoquinoline | 1245816-24-3 | C21H33NSn |
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Isoquinolin-1-ylboronic acid | 1219080-58-6 | C9H8BNO2 |
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1-Propoxyisoquinoline-3-carboximidamide hydrochloride | 1179362-49-2 | C13H16ClN3O |
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7-Bromo-1-chloro-6-methoxyisoquinoline | 924271-35-2 | C10H7BrClNO |
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1-Chloro-7-methoxy-3-methylisoquinoline | 40134-05-2 | C11H10ClNO |
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3-(Difluoromethoxy)isoquinoline | 1261770-41-5 | C10H7F2NO |
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8-Chloro-5-isoquinolinesulfonic Acid | 1246816-17-0 | C9H6ClNO3S |
Related Literature
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Kyu-Ho Han,Chang-Hyun Lee,Mikio Kinoshita,Chan-Ho Oh,Ken-ichiro Shimada,Michihiro Fukushima Food Funct., 2016,7, 1814-1824
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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5. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
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